Cas no 6473-13-8 (Direct Black 22)

• Product Name: Direct Black 22
• CAS No: 6473-13-8
• MF: C₄₄H₃₂N₁₃Na₃O₁₁S₃
• MW: 1083.96969604492
• MDL: MFCD00078136
• CID: 46801
• PubChem ID: 22980
• Update Time: 2025-11-06

Direct Black 22 Chemical and Physical Properties

Names and Identifiers

• Direct Black 22
• C.I. 35435
• PONTAMINE FAST BLACK PGR C.I. 35435
• trisodium,(3Z)-6-[(2,4-diaminophenyl)diazenyl]-3-[[4-[4-[(2Z)-2-[7-[(2,4-diaminophenyl)diazenyl]-1-oxo-3-sulfonatonaphthalen-2-ylidene]hydrazinyl]-2-sulfonatoanilino]phenyl]hydrazinylidene]-4-oxonapht
• A-neurokinin
• C.I. direct black 22
• His-Lys-Thr-Asp-Ser-Phe-Val-Gly-Leu-Met-NH2
• Hispamin Black CA
• HKTDSFVGLM-NH2
• neurokinin A
• Neurokinin A [NKA]
• NEUROKININ α
• NEUROMEDIN L
• NKA
• SUBSTANCE K
• α-NEUROKININ
• Direct fast black GF
• 2-naphthalenesulfonic acid, 6-[(2,4-diaminophenyl)azo]-3-[[4-[[4-[[7-[(2,4-diaminophenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl
• Trisodium 6-[(2,4-diaminophenyl)azo]-3-[[4-[[4-[[7-[(2,4-diaminophenyl)azo]-1-hydroxy-3-sulphonato-2-naphthyl]azo]phenyl]amino]-3-sulphonatophenyl]azo]-4-hydroxynaphthalene-2-sulphonate
• CCRIS 1390
• Direct Black 22, tech.
• DTXSID7027629
• EINECS 280-246-5
• C.I. Direct Black 22, sodium salt
• AKOS025310834
• 6473-13-8
• 2-Naphthalenesulfonic acid, 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulfo-2-naphthalenyl)azo)phenyl)amino)-3-sulfophenyl)azo)-4-hydroxy-, trisodium salt
• W-110156
• 2-Naphthalenesulfonic acid, 6-[(2,4-diaminophenyl)azo]-3-[[4-[[4-[[7-[(2,4-diaminophenyl)azo]-1-hydroxy-3-sulfo-2-naphthalenyl]azo]phenyl]amino]-3-sulfophenyl]azo]-4-hydroxy-, trisodium salt
• 2-Naphthalenesulfonic acid, 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulfo-2-naphthalenyl)azo)phenyl)amino)-3-sulfophenyl)azo)-4-hydroxy-, sodium salt
• MFCD00078136
• trisodium 6-[(E)-(2,4-diaminophenyl)diazenyl]-3-{(E)-[4-({4-[(E)-{7-[(E)-(2,4-diaminophenyl)diazenyl]-1-hydroxy-3-sulfonato-2-naphthyl}diazenyl]phenyl}amino)-3-sulfonatophenyl]diazenyl}-4-hydroxynaphthalene-2-sulfonate
• trisodium;6-[(2,4-diaminophenyl)diazenyl]-3-[[4-[4-[[7-[(2,4-diaminophenyl)diazenyl]-1-hydroxy-3-sulfonatonaphthalen-2-yl]diazenyl]-2-sulfonatoanilino]phenyl]diazenyl]-4-hydroxynaphthalene-2-sulfonate
• Trisodium 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulphonato-2-naphthyl)azo)phenyl)amino)-3-sulphonatophenyl)azo)-4-hydroxynaphthalene-2-sulphonate
• 2-Naphthalenesulfonic acid, 6-(2-(2,4-diaminophenyl)diazenyl)-3-(2-(4-((4-(2-(7-(2-(2,4-diaminophenyl)diazenyl)-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)phenyl)amino)-3-sulfophenyl)diazenyl)-4-hydroxy-, sodium salt (1:3)
• Sodium 6-((2,4-diaminophenyl)diazenyl)-3-((4-((4-((7-((2,4-diaminophenyl)diazenyl)-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl)-2-sulfonatophenyl)amino)phenyl)diazenyl)-4-hydroxynaphthalene-2-sulfonate
• EINECS 229-326-3
• trisodium,(3Z)-6-[(2,4-diaminophenyl)diazenyl]-3-[[4-[4-[(2Z)-2-[7-[(2,4-diaminophenyl)diazenyl]-1-oxo-3-sulfonatonaphthalen-2-ylidene]hydrazinyl]-2-sulfonatoanilino]phenyl]hydrazinylidene]-4-oxonaphthalene-2-sulfonate

• MDL： MFCD00078136
• Inchi： 1S/C44H35N13O11S3.3Na/c45-24-3-12-35(33(47)17-24)54-51-28-5-1-22-15-39(70(63,64)65)41(43(58)31(22)19-28)56-50-27-9-7-26(8-10-27)49-37-14-11-30(21-38(37)69(60,61)62)53-57-42-40(71(66,67)68)16-23-2-6-29(20-32(23)44(42)59)52-55-36-13-4-25(46)18-34(36)48;;;/h1-21,49,58-59H,45-48H2,(H,60,61,62)(H,63,64,65)(H,66,67,68);;;/q;3*+1/p-3/b54-51+,55-52+,56-50+,57-53+;;;
• InChI Key： QTFHTNFVUCUDIR-MEOBUMOMSA-K
• SMILES： S(C1C=C2C=CC(=CC2=C(C=1/N=N/C1C=CC(=C(C=1)S(=O)(=O)[O-])NC1C=CC(=CC=1)/N=N/C1=C(C2C=C(C=CC=2C=C1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1N)N)O)O)/N=N/C1C=CC(=CC=1N)N)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1083.12000
• Monoisotopic Mass: 1037.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 74
• Rotatable Bond Count: 13
• Complexity: 2480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 445A^2

Experimental Properties

• Color/Form: Black powder
• Melting Point: >360°C
• PSA: 452.19000
• LogP: 15.49070

Direct Black 22 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Additional information on Direct Black 22

Direct Black 22: A Comprehensive Overview

CAS No. 6473-13-8, commonly referred to as Direct Black 22, is a widely recognized compound in the field of chemistry and material science. This compound has garnered significant attention due to its unique properties and diverse applications across various industries. In this article, we will delve into the latest research findings, chemical characteristics, and practical uses of Direct Black 22, providing a comprehensive understanding of its significance in modern scientific advancements.

The chemical structure of CAS No. 6473-13-8 is characterized by its complex molecular arrangement, which contributes to its exceptional stability and reactivity. Recent studies have highlighted the compound's ability to form strong bonds with other substances, making it an ideal candidate for applications in materials science. Researchers have also explored its potential in enhancing the durability of polymers and composites, which has opened new avenues for its use in advanced manufacturing processes.

Direct Black 22 is particularly noted for its role in the development of high-performance materials. For instance, its application in the production of lightweight yet robust composites has been a focal point of recent research. Scientists have discovered that incorporating CAS No. 6473-13-8 into polymer matrices significantly improves mechanical properties such as tensile strength and flexibility. These findings have implications for industries ranging from aerospace to automotive manufacturing, where material performance is critical.

In addition to its structural applications, Direct Black 22 has also been studied for its potential in energy storage solutions. Recent experiments have demonstrated that the compound can enhance the efficiency of lithium-ion batteries by improving ion transport within the electrode materials. This breakthrough could pave the way for more sustainable and high-capacity energy storage systems, addressing the growing demand for renewable energy technologies.

The environmental impact of CAS No. 6473-13-8 has also been a subject of scrutiny in recent studies. Researchers have investigated methods to minimize waste generation during its synthesis and application processes. Innovations such as recycling techniques and eco-friendly production methods have been proposed to reduce the ecological footprint associated with Direct Black 22. These efforts align with global initiatives aimed at promoting sustainable practices across all industrial sectors.

Furthermore, advancements in computational chemistry have enabled scientists to simulate the behavior of CAS No. 6473-13-8 under various conditions, providing deeper insights into its properties and potential applications. These simulations have facilitated the design of more efficient chemical processes and materials, showcasing the compound's versatility and adaptability in different environments.

In conclusion, CAS No. 6473-13-8, or Direct Black 22, stands as a testament to human ingenuity in material science and chemistry. Its diverse applications, coupled with ongoing research into its properties and environmental impact, underscore its importance in driving technological progress. As scientists continue to explore new frontiers in material innovation, compounds like CAS No. 6473-13-8 will undoubtedly play a pivotal role in shaping the future of industries worldwide.